Cas no 234432-86-1 (PCB 4-13C12)

PCB 4-13C12 is a carbon-13 labeled polychlorinated biphenyl (PCB) congener, specifically isotopically enriched at the 4-position with 13C. This compound is primarily used as an internal standard or tracer in environmental and analytical chemistry, particularly for the quantification and tracking of PCBs in complex matrices. The 13C labeling ensures minimal interference from native PCBs during mass spectrometry analysis, enhancing accuracy and precision in detection. Its stable isotopic incorporation also facilitates studies on PCB degradation, metabolism, and environmental fate. PCB 4-13C12 is valued for its high chemical purity and isotopic enrichment, making it a reliable tool for advanced research and regulatory compliance testing.
PCB 4-13C12 structure
PCB 4-13C12 structure
Product Name:PCB 4-13C12
CAS No:234432-86-1
MF:
MW:
CID:5045351
Update Time:2025-05-25

PCB 4-13C12 Chemical and Physical Properties

Names and Identifiers

    • 2,2'-DICB (PCB-4) (13C12, 99%) 40+/-2 ug/Ml in Nonane
    • PCB 4-13C12

PCB 4-13C12 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P216597-1mg
PCB 4-13C12
234432-86-1
1mg
$190.00 2023-05-17
TRC
P216597-10mg
PCB 4-13C12
234432-86-1
10mg
$1499.00 2023-05-17

Additional information on PCB 4-13C12

Recent Advances in the Study of PCB 4-13C12 and Related Compounds: A Focus on 234432-86-1

The chemical and biomedical research community has recently shown increasing interest in the study of polychlorinated biphenyls (PCBs), particularly in the context of environmental persistence, toxicity, and potential therapeutic applications. Among these, PCB 4-13C12, a carbon-13 labeled analog of PCB 4, has emerged as a critical tool for tracing and quantifying PCB metabolites in biological and environmental samples. This research brief aims to summarize the latest findings related to PCB 4-13C12 and its associated compound, 234432-86-1, highlighting their significance in current research.

Recent studies have leveraged PCB 4-13C12 as an internal standard in mass spectrometry-based assays to improve the accuracy of PCB detection. The isotopic labeling allows for precise differentiation between endogenous PCBs and their metabolites, facilitating more reliable data in toxicokinetic and environmental monitoring studies. Concurrently, 234432-86-1, a structurally related compound, has been investigated for its potential role in modulating PCB-induced toxicity. Preliminary data suggest that 234432-86-1 may interact with key metabolic pathways, offering a novel avenue for mitigating PCB-related health risks.

Methodologically, advancements in high-resolution mass spectrometry (HRMS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) have been pivotal in these studies. Researchers have employed these techniques to profile PCB 4-13C12 and its metabolites in complex matrices, such as human serum and environmental water samples. The use of 234432-86-1 as a reference compound has further enhanced the specificity of these analyses, enabling the identification of previously undetectable PCB derivatives.

One of the most notable findings is the identification of a novel metabolic pathway for PCB 4-13C12 in mammalian systems. This pathway, which involves cytochrome P450-mediated oxidation, has been elucidated through isotopic tracing experiments. The insights gained from these studies are expected to inform future risk assessments and therapeutic strategies for PCB exposure. Additionally, the interaction between 234432-86-1 and cellular detoxification mechanisms has provided a foundation for developing targeted interventions against PCB toxicity.

In conclusion, the integration of PCB 4-13C12 and 234432-86-1 into contemporary research has significantly advanced our understanding of PCB metabolism and toxicity. These compounds serve as invaluable tools for both analytical and mechanistic studies, bridging gaps between environmental science and biomedical research. Future work should focus on translating these findings into practical applications, such as improved detection methods and therapeutic agents for PCB-related disorders.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.